2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide

• IUPAC Name: 2-(3-chlorophenyl)-N-[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C19H18ClFN2O2/c20-15-3-1-2-14(8-15)9-18(24)22-17-10-19(25)23(12-17)11-13-4-6-16(21)7-5-13/h1-8,17H,9-12H2,(H,22,24)
• InChI Key: RQTSVZVZMXGZGT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=C(C=C2)F)NC(=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H18ClFN2O2
• Molecular Weight: 360.8 g/mol

Description

2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide, also known as CEP-26401, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide is not fully understood. It is believed to act as an inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the degradation of the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-IV, 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide increases the levels of GLP-1 and GIP, which in turn stimulate insulin secretion and reduce blood glucose levels.
Biochemical and Physiological Effects
2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide has been shown to have several biochemical and physiological effects. It has been shown to increase insulin secretion and reduce blood glucose levels in animal models. It has also been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation. Additionally, 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide in lab experiments is that it has been well-characterized and its synthesis method has been optimized to yield high purity and high yield of the final product. Additionally, 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide has been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation, making it a useful tool for studying these conditions. However, one limitation of using 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide. One potential direction is to investigate its potential use in the treatment of neuropathic pain. Another potential direction is to further elucidate its mechanism of action and its effects on glucose metabolism. Additionally, 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide could be investigated for its potential use in the treatment of other conditions that involve inflammation and pain, such as arthritis. Finally, the synthesis method for 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide could be further optimized to improve yield and reduce cost.

Synthesis Methods

2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide is synthesized through a multistep process that involves the reaction of 3-chloroaniline with 4-fluorobenzyl bromide to form an intermediate product. This intermediate is then reacted with pyrrolidine-3-one to form the final product, 2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

2-(3-chlorophenyl)-N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]acetamide has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation. It has also been investigated for its potential use in the treatment of neuropathic pain.